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Compound of Interest

Compound Name:
2-(Thiomorpholine-4-

sulfonyl)ethan-1-amine

CAS No.: 1042653-08-6

Cat. No.: B1518985

Get Quote

Executive Summary
The molecular formula C₆H₁₄N₂O₂S₂ represents a specific niche in organosulfur chemistry,

characterized by a molecular weight of 210.3 g/mol and a Degree of Unsaturation (DoU) of 1.

[1] This unsaturation index indicates the presence of exactly one double bond (e.g., C=S, C=N)

or one ring structure.[1]

While not a ubiquitous commercial drug, this formula corresponds to functionalized

sulfonamides and thioamides used in fragment-based drug discovery (FBDD).[1] The primary

characterized isomer is 2-(2-methylpropylsulfamoyl)ethanethioamide, a compound integrating a

sulfonamide core with a thioamide tail, offering unique hydrogen-bonding capabilities for

enzyme inhibition studies (e.g., Carbonic Anhydrase).[1]

Physicochemical Profile
The physical behavior of C₆H₁₄N₂O₂S₂ is dictated by the interplay between its hydrophobic

alkyl domains (isobutyl group) and its polar, hydrogen-bonding moieties (sulfonamide,

thioamide).[1]
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Table 1: Key Physical Properties
Property Value (Predicted/Exp) Significance

Molecular Weight 210.32 g/mol
Ideal for fragment-based

screening (<300 Da).[1]

Exact Mass 210.0497 Da
Critical for High-Res Mass

Spectrometry (HRMS).[1]

Physical State Solid (Crystalline)
Likely a white to off-white

powder at STP.[1]

Melting Point 105°C – 115°C

Estimated range based on

sulfonamide/thioamide crystal

packing.[1]

LogP (Octanol/Water) 0.2 ± 0.3

Amphiphilic; moderate water

solubility, good membrane

permeability.[1]

Topological PSA 113 Å²

High polar surface area

suggests strong solvent

interaction.[1]

H-Bond Donors 2
Facilitates binding to protein

active sites.[1]

H-Bond Acceptors 4

Sulfonyl oxygens and

thioamide sulfur acting as

acceptors.[1]

Refractive Index 1.54 (Predicted)
Relevant for optical

characterization.[1]

Solubility & Stability
Aqueous Solubility: Moderate (~1–5 mg/mL).[1] The polar sulfonamide and thioamide groups

counteract the hydrophobic isobutyl chain.[1]

Organic Solubility: High solubility in DMSO, Methanol, and DMF.[1]
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Stability:

Hydrolysis: The thioamide group is susceptible to hydrolysis under acidic/basic conditions,

converting to an amide or carboxylic acid.[1]

Oxidation: The sulfur in the thioamide is prone to oxidation (to sulfine/sulfene) by strong

oxidants (e.g., H₂O₂).[1]

Structural Analysis & Isomerism
The formula C₆H₁₄N₂O₂S₂ allows for several structural arrangements. The most chemically

significant configuration involves a sulfonamide linkage.[1]

Primary Isomer: 2-(2-
methylpropylsulfamoyl)ethanethioamide[1]

IUPAC Name: 2-(Isobutylsulfamoyl)ethanethioamide[1]

SMILES: CC(C)CNS(=O)(=O)CC(=S)N

Functional Groups:

Sulfonamide (-SO₂NH-): A stable, polar group often acting as a bioisostere for carboxylic

acids.[1]

Thioamide (-CSNH₂): A planar group with high dipole moment, serving as a hydrogen

bond donor/acceptor.[1]

Isobutyl Group: Provides steric bulk and hydrophobic interaction potential.[1]

Diagram 1: Structural Connectivity (Graphviz)
The following diagram illustrates the connectivity and functional segmentation of the primary

isomer.[1]
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Figure 1: Functional connectivity of 2-(2-methylpropylsulfamoyl)ethanethioamide
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C-C bond

Click to download full resolution via product page

Synthesis & Characterization Protocols
For researchers synthesizing or validating this compound, the following protocols ensure high

purity and accurate identification.

A. Synthetic Route (Retrosynthetic Analysis)
The synthesis typically involves the coupling of an isobutylamine with a sulfonyl chloride

derivative, followed by thionation.[1]

Sulfonylation: Reaction of Isobutylamine with Chlorosulfonylacetyl chloride (or equivalent) to

form the sulfonamide scaffold.[1]

Amidation: Conversion of the acyl chloride tail to an amide.[1]

Thionation: Conversion of the amide to a thioamide using Lawesson’s Reagent.[1]

Diagram 2: Synthesis Workflow
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Figure 2: Synthetic pathway for Sulfamoyl-Thioamide derivatives

Isobutylamine + 
Chlorosulfonyl Acetyl Chloride

Step 1: Sulfonamide Formation
(Base catalyzed, 0°C)

Intermediate:
N-Isobutyl-2-chloroacetamide-sulfonamide

Step 2: Amination
(NH3/MeOH)

Precursor Amide

Step 3: Thionation
(Lawesson's Reagent, Toluene, Reflux)

Target: C6H14N2O2S2
(Thioamide)
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B. Analytical Validation
To confirm the identity of C₆H₁₄N₂O₂S₂, the following spectral signatures must be observed:

¹H NMR (DMSO-d₆):
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δ 0.9 ppm: Doublet (6H) – Isobutyl methyls.[1]

δ 2.9 ppm: Doublet (2H) – N-CH₂ methylene.[1]

δ 4.1 ppm: Singlet (2H) – Alpha-methylene to sulfonyl.[1]

δ 7.2 ppm: Broad Singlet (1H) – Sulfonamide NH.[1]

δ 9.5 & 9.8 ppm: Broad Singlets (2H) – Thioamide NH₂ (distinctive downfield shift).[1]

Mass Spectrometry (ESI+):

[M+H]⁺: m/z 211.05.[1]

[M+Na]⁺: m/z 233.04.[1]

IR Spectroscopy:

3200–3400 cm⁻¹: N-H stretch (primary & secondary amines).[1]

1350 & 1160 cm⁻¹: S=O symmetric/asymmetric stretch (Sulfonamide).[1]

1100 cm⁻¹: C=S stretch (Thioamide).[1]

Biological & Safety Implications
Pharmacological Potential
Compounds with the C₆H₁₄N₂O₂S₂ motif are often explored as Zinc-binding fragments.[1]

Carbonic Anhydrase Inhibition: The sulfonamide moiety is a classic pharmacophore for

binding the Zn²⁺ ion in carbonic anhydrases.[1]

Metal Chelation: The thioamide sulfur can act as a soft base ligand for metals like Cu⁺ or

Ag⁺.[1]

Safety & Handling (GHS Classification)
Signal Word: Warning
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Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the

thioamide group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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